Cas no 1428776-36-6 (4-amino-3-methyl-1H-Pyrazole-1-acetonitrile)
1428776-36-6 structure
Product Name:4-amino-3-methyl-1H-Pyrazole-1-acetonitrile
CAS No:1428776-36-6
MF:C6H8N4
MW:136.15452003479
CID:2114214
Update Time:2023-11-19
4-amino-3-methyl-1H-Pyrazole-1-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-3-methyl-1H-Pyrazole-1-acetonitrile
- 1H-Pyrazole-1-acetonitrile, 4-amino-3-methyl-
- YRVHQOKCHHBNIW-UHFFFAOYSA-N
- (4-amino-3-methyl-1H-pyrazol-1-yl)acetonitrile
- CID 86679673
- 2-(4-Amino-3-methyl-1-pyrazolyl)acetonitrile
-
- Inchi: 1S/C6H8N4/c1-5-6(8)4-10(9-5)3-2-7/h4H,3,8H2,1H3
- InChI Key: YRVHQOKCHHBNIW-UHFFFAOYSA-N
- SMILES: N1(CC#N)C=C(C(C)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 158
- Topological Polar Surface Area: 67.6
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 334.8±32.0 °C(Predicted)
- pka: 3.04±0.10(Predicted)
4-amino-3-methyl-1H-Pyrazole-1-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-783750-0.05g |
2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetonitrile |
1428776-36-6 | 95.0% | 0.05g |
$707.0 | 2025-03-21 | |
| Enamine | EN300-783750-0.1g |
2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetonitrile |
1428776-36-6 | 95.0% | 0.1g |
$741.0 | 2025-03-21 | |
| Enamine | EN300-783750-0.25g |
2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetonitrile |
1428776-36-6 | 95.0% | 0.25g |
$774.0 | 2025-03-21 | |
| Enamine | EN300-783750-0.5g |
2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetonitrile |
1428776-36-6 | 95.0% | 0.5g |
$809.0 | 2025-03-21 | |
| Enamine | EN300-783750-1.0g |
2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetonitrile |
1428776-36-6 | 95.0% | 1.0g |
$842.0 | 2025-03-21 | |
| Enamine | EN300-783750-2.5g |
2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetonitrile |
1428776-36-6 | 95.0% | 2.5g |
$1650.0 | 2025-03-21 | |
| Enamine | EN300-783750-5.0g |
2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetonitrile |
1428776-36-6 | 95.0% | 5.0g |
$2443.0 | 2025-03-21 | |
| Enamine | EN300-783750-10.0g |
2-(4-amino-3-methyl-1H-pyrazol-1-yl)acetonitrile |
1428776-36-6 | 95.0% | 10.0g |
$3622.0 | 2025-03-21 |
4-amino-3-methyl-1H-Pyrazole-1-acetonitrile Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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